Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate

• IUPAC Name: methyl 2-[(4-methoxyphenyl)sulfonylamino]-2-phenylacetate
• InChI: InChI=1S/C16H17NO5S/c1-21-13-8-10-14(11-9-13)23(19,20)17-15(16(18)22-2)12-6-4-3-5-7-12/h3-11,15,17H,1-2H3
• InChI Key: BCQHZTLFTRLSPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(=O)OC
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol

Description

“Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate” is a chemical compound with the molecular formula C16H17NO4S. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenylacetate core with a sulfonyl-amino group attached to the alpha carbon and a methoxyphenyl group attached to the sulfonyl group.

Scientific Research Applications

Chemical Synthesis and Applications

• Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate has been studied in the context of chemical synthesis. One research demonstrated its use in the cyclization process, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (Ukrainets et al., 2014). Another study involved the design and synthesis of related ligands for investigating peroxisome proliferator-activated receptor β/δ, highlighting its role in physiological and pathophysiological processes (Toth et al., 2016).

Biological and Pharmacological Research

• Research has explored its derivatives for potential biological activities. For instance, a study focused on phenylacetic acid derivatives and their antimicrobial and antioxidant activities, demonstrating the diversity of applications of similar compounds (Varma et al., 2006).
• Another research evaluated sulfonyl-α-L-amino acid derivatives coupled with anisamide scaffold for antiproliferative activity against various human cell lines, indicating its potential in cancer research (Galal & Mahmoud, 2021).

Synthesis Optimization and Characterization

• Studies have also focused on optimizing the synthesis process and characterizing the molecular structure of related compounds. For example, a study optimized the reaction conditions for synthesizing methyl 2-methoxy-5-aminosulfonyl benzoate, a related intermediate, enhancing the efficiency of its production (Xu et al., 2018).
• Molecular docking studies and structural analysis have been conducted on similar compounds to understand their potential binding geometry and activity (Karai et al., 2018).

Mechanism of Action

The mechanism of action of “Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate” is not well-studied. As it is used for research purposes, its effects would depend on the context of the research.

Safety and Hazards

The safety and hazards associated with “Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate” are not well-documented. As with all chemicals, it should be handled with care, following appropriate safety protocols.

Future Directions

The future directions for “Methyl 2-{[(4-methoxyphenyl)sulfonyl]amino}-2-phenylacetate” are not clear at this time. As it is used for research purposes, its future applications would depend on the outcomes of this research.